3,5-dimethyl-N-(2-(3-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethyl-N-(2-(3-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H31N3O2S and its molecular weight is 449.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Piperidine Derivatives in Drug Development
Piperidine scaffolds are prevalent in drug discovery due to their versatility and presence in numerous pharmacologically active compounds. For instance, the study of piperidine analogs like cisapride highlights their application in prokinetic agents facilitating gastrointestinal motility, demonstrating the utility of piperidine derivatives in addressing gastrointestinal disorders (McCallum et al., 1988; Wiseman & Faulds, 1994). These findings underscore the significance of piperidine moieties in enhancing gastrointestinal tract motility.
Benzamide Analogues as Potential Antipsychotics
Benzamide analogs, such as eticlopride, demonstrate high affinity and selectivity for dopamine D2-like receptors. Initially developed as potential antipsychotic agents, these compounds have served as critical tools in understanding dopamine receptor function and the role of D2-like receptors in behavior and psychiatric disorders (Martelle & Nader, 2008). This highlights the therapeutic potential of benzamide derivatives in neuropsychiatric research and treatment.
Indole Derivatives in Medicinal Chemistry
Indole derivatives hold substantial promise in medicinal chemistry due to their complex biological activities and potential in drug design. The synthetic versatility of indole compounds allows for the development of a broad range of therapeutic agents, demonstrating the importance of indole scaffolds in pharmaceutical research (Taber & Tirunahari, 2011). This versatility underscores the critical role of indole chemistry in exploring new therapeutic pathways.
Properties
IUPAC Name |
3,5-dimethyl-N-[2-[3-(2-oxo-2-piperidin-1-ylethyl)sulfanylindol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N3O2S/c1-19-14-20(2)16-21(15-19)26(31)27-10-13-29-17-24(22-8-4-5-9-23(22)29)32-18-25(30)28-11-6-3-7-12-28/h4-5,8-9,14-17H,3,6-7,10-13,18H2,1-2H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJHYOWMRJNXDHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)N4CCCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.